Cas no 2229292-94-6 (3,5-dimethoxypyridin-4-yl sulfamate)

• Product Name: 3,5-dimethoxypyridin-4-yl sulfamate
• CAS No: 2229292-94-6
• MF: C₇H₁₀N₂O₅S
• MW: 234.229700565338
• CID: 5993650
• PubChem ID: 165718464
• Update Time: 2025-05-19

3,5-dimethoxypyridin-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxypyridin-4-yl sulfamate
• 2229292-94-6
• EN300-1990692

• Inchi： 1S/C7H10N2O5S/c1-12-5-3-9-4-6(13-2)7(5)14-15(8,10)11/h3-4H,1-2H3,(H2,8,10,11)
• InChI Key： WKYNFHWMUPWDMS-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=CN=CC=1OC)OC

Computed Properties

• Exact Mass: 234.03104260g/mol
• Monoisotopic Mass: 234.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 109Ų

Additional information on 3,5-dimethoxypyridin-4-yl sulfamate

Introduction to 3,5-dimethoxypyridin-4-yl sulfamate (CAS No: 2229292-94-6)

3,5-dimethoxypyridin-4-yl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2229292-94-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives class, characterized by its sulfamate functional group, which imparts unique reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The molecular structure of 3,5-dimethoxypyridin-4-yl sulfamate consists of a pyridine ring substituted with two methoxy groups at the 3rd and 5th positions, and a sulfamate group at the 4th position. This arrangement contributes to its distinct electronic properties and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the sulfamate group enhances its solubility in polar solvents, facilitating its use in various chemical reactions and processes.

In recent years, 3,5-dimethoxypyridin-4-yl sulfamate has been explored for its potential applications in drug discovery and development. The pyridine scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to compounds with improved pharmacological properties. The sulfamate group, in particular, has been shown to enhance binding affinity and selectivity in certain biological targets, making it an attractive feature for medicinal chemists.

One of the most promising areas of research involving 3,5-dimethoxypyridin-4-yl sulfamate is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop novel therapeutic agents. The pyridine derivative's structure provides a suitable platform for modulating kinase interactions, and the sulfamate group can be further functionalized to improve drug-like properties such as solubility and metabolic stability.

Recent studies have highlighted the utility of 3,5-dimethoxypyridin-4-yl sulfamate in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are essential for numerous cellular processes, and disrupting them can have therapeutic benefits. The compound's ability to act as a scaffold for further derivatization allows researchers to fine-tune its binding characteristics to specific protein targets. This flexibility makes it a valuable tool in the quest for new treatments against diseases driven by aberrant protein-protein interactions.

The synthesis of 3,5-dimethoxypyridin-4-yl sulfamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by sulfonylation and methoxylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 3,5-dimethoxypyridin-4-yl sulfamate has shown potential in materials science. The unique electronic properties of pyridine derivatives make them suitable candidates for use in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The sulfamate group can influence the electronic characteristics of the molecule, making it possible to tailor its performance for specific applications in electronic devices.

The safety profile of 3,5-dimethoxypyridin-4-yl sulfamate is another critical aspect that has been studied extensively. As with any chemical compound used in research or industrial settings, understanding its toxicity profile is essential for safe handling and application. Preliminary toxicological studies suggest that 3,5-dimethoxypyridin-4-yl sulfamate exhibits moderate toxicity at higher concentrations but remains relatively stable under normal laboratory conditions. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The future prospects for 3,5-dimethoxypyridin-4-yl sulfamate are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to grow, so does the demand for specialized compounds like this one. By leveraging its unique structural features, researchers aim to develop innovative solutions for complex challenges in medicine and materials science.

In conclusion,3,5-dimethoxypyridin-4-yl sulfamate (CAS No: 2229292-94-6) is a versatile compound with significant potential across multiple scientific disciplines. Its role as a building block in drug discovery underscores its importance in modern chemical research. As advancements continue to unfold,3,5-dimethoxypyridin-4-yl sulfamate is poised to play an increasingly important role in shaping the future of pharmaceuticals and materials science.